Cas no 179381-01-2 (Isoquinoline, 7-methoxy-4-phenyl-)
179381-01-2 structure
Product Name:Isoquinoline, 7-methoxy-4-phenyl-
CAS No:179381-01-2
MF:C16H13NO
MW:235.280524015427
CID:1369589
Update Time:2024-08-16
Isoquinoline, 7-methoxy-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 7-methoxy-4-phenyl-
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- Inchi: 1S/C16H13NO/c1-18-14-7-8-15-13(9-14)10-17-11-16(15)12-5-3-2-4-6-12/h2-11H,1H3
- InChI Key: FRVZKMACIOBKEH-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC(OC)=C2)C(C2=CC=CC=C2)=CN=1
Computed Properties
- Exact Mass: 235.09979
Experimental Properties
- Density: 1.141±0.06 g/cm3(Predicted)
- Boiling Point: 393.4±27.0 °C(Predicted)
- PSA: 22.12
- pka: 5.12±0.10(Predicted)
Isoquinoline, 7-methoxy-4-phenyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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